sodium;chromium(3+);3-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)pyrazol-2-id-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate

• CAS No.: 85958-85-6
• Molecular Formula: C17H10CrN4O10S2.Na; C17H10CrN4NaO10S2
• Molecular Weight: 569.4 g/mol
• IUPAC Name: sodium;chromium(3+);3-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)pyrazol-2-id-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate
• InChI: InChI=1S/C17H14N4O10S2.Cr.Na/c1-9-13(17(23)20(19-9)10-3-2-4-12(5-10)32(26,27)28)8-18-14-6-11(21(24)25)7-15(16(14)22)33(29,30)31;;/h2-8H,1H3,(H4,18,19,22,23,26,27,28,29,30,31);;/q;+3;+1/p-4
• InChI Key: QSLSYNHHQGHOKR-UHFFFAOYSA-J
• Canonical SMILES: CC1=NN(C(=C1C=NC2=C(C(=CC(=C2)[N+](=O)[O-])S(=O)(=O)[O-])[O-])[O-])C3=CC(=CC=C3)S(=O)(=O)[O-].[Na+].[Cr+3]

Description

Sodium;chromium(3+);3-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate is a complex chemical compound with a unique structure. It is known for its applications in various scientific fields, including chemistry, biology, and industry. The compound’s intricate molecular arrangement allows it to participate in a variety of chemical reactions, making it a valuable substance for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;chromium(3+);3-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate involves multiple steps. The process typically starts with the preparation of the pyrazole ring, followed by the introduction of the sulfonate and nitro groups. The final step involves the coordination of chromium(3+) with the ligand. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and precise control systems. The process involves the same basic steps as the laboratory synthesis but is optimized for efficiency and yield. The use of automated systems and continuous monitoring ensures that the product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

Sodium;chromium(3+);3-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation states of chromium.

Reduction: Reduction reactions can convert the compound into lower oxidation states or alter the functional groups attached to the pyrazole ring.

Substitution: The sulfonate and nitro groups can be substituted with other functional groups, allowing for the modification of the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various acids and bases for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and pH levels.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation states of chromium, while reduction can produce compounds with altered functional groups.

Scientific Research Applications

Sodium;chromium(3+);3-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate has a wide range of scientific research applications:

Chemistry: The compound is used as a catalyst in various chemical reactions, including polymerization and oxidation processes.

Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of sodium;chromium(3+);3-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate involves its interaction with specific molecular targets. The chromium(3+) ion plays a crucial role in the compound’s activity, facilitating various chemical reactions and interactions. The pathways involved include coordination with other molecules and participation in redox reactions.

Comparison with Similar Compounds

Similar Compounds

• Sodium;chromium(3+);4-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]diazenyl]-3-oxidonaphthalene-1-sulfonate
• Sodium;chromium(3+);5-chloro-3-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]diazenyl]-2-oxidobenzenesulfonate

Uniqueness

What sets sodium;chromium(3+);3-[[3-methyl-5-oxido-1-(3-sulfonatophenyl)pyrazol-4-yl]methylideneamino]-5-nitro-2-oxidobenzenesulfonate apart from similar compounds is its specific molecular structure, which imparts unique chemical and physical properties. These properties make it particularly useful in specialized applications, such as targeted catalysis and specific biological activities.